1-[(7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]pyridin-1-ium iodide
1-[(7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]pyridin-1-ium iodide
Brand Name:
Vulcanchem
CAS No.:
100988-63-4
VCID:
VC0033853
InChI:
InChI=1S/C13H13N3O3S.HI/c14-9-11(17)16-10(13(18)19)8(7-20-12(9)16)6-15-4-2-1-3-5-15;/h1-5,9,12H,6-7,14H2;1H
SMILES:
C1C(=C(N2C(S1)C(C2=O)N)C(=O)[O-])C[N+]3=CC=CC=C3.I
Molecular Formula:
C13H14IN3O3S
Molecular Weight:
419.24 g/mol
1-[(7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]pyridin-1-ium iodide
CAS No.: 100988-63-4
Main Products
VCID: VC0033853
Molecular Formula: C13H14IN3O3S
Molecular Weight: 419.24 g/mol
![1-[(7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]pyridin-1-ium iodide - 100988-63-4](/images/no_structure.jpg)
| CAS No. | 100988-63-4 |
|---|---|
| Product Name | 1-[(7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]pyridin-1-ium iodide |
| Molecular Formula | C13H14IN3O3S |
| Molecular Weight | 419.24 g/mol |
| IUPAC Name | 7-amino-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydroiodide |
| Standard InChI | InChI=1S/C13H13N3O3S.HI/c14-9-11(17)16-10(13(18)19)8(7-20-12(9)16)6-15-4-2-1-3-5-15;/h1-5,9,12H,6-7,14H2;1H |
| Standard InChIKey | SZYIIYPUOUTNDY-UHFFFAOYSA-N |
| Isomeric SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)[O-])C[N+]3=CC=CC=C3.I |
| SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)[O-])C[N+]3=CC=CC=C3.I |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)C[N+]3=CC=CC=C3.[I-] |
| Synonyms | 1-[((7R)-7-AMINO-4-CARBOXY-3,4-DIDEHYDROCEPHAM-3-YL)METHYL]PYRIDINIUM IODIDE |
| PubChem Compound | 12875704 |
| Last Modified | Nov 11 2021 |
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